N-[3-(methylthio)phenyl]-4-[3-(trifluoromethyl)benzyl]-1-piperazinecarboxamide

• IUPAC Name: N-(3-methylsulfanylphenyl)-4-[[3-(trifluoromethyl)phenyl]methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C20H22F3N3OS/c1-28-18-7-3-6-17(13-18)24-19(27)26-10-8-25(9-11-26)14-15-4-2-5-16(12-15)20(21,22)23/h2-7,12-13H,8-11,14H2,1H3,(H,24,27)
• InChI Key: FIFQYQXXSHZZOY-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)N2CCN(CC2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C20H22F3N3OS
• Molecular Weight: 409.5 g/mol

Description

N-[3-(methylthio)phenyl]-4-[3-(trifluoromethyl)benzyl]-1-piperazinecarboxamide, commonly known as TFB-TMPP, is a novel compound with potential therapeutic applications. It belongs to the class of piperazine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of TFB-TMPP is not fully understood, but it is thought to involve modulation of the dopaminergic and serotonergic systems in the brain. It has been shown to increase dopamine release in the prefrontal cortex, which may contribute to its antipsychotic effects. It also has anxiolytic and antidepressant effects, which may be mediated by its activity at the 5-HT1A receptor.
Biochemical and Physiological Effects:
TFB-TMPP has been shown to have several biochemical and physiological effects in animal models. It has been shown to reduce locomotor activity and induce catalepsy, which are characteristic effects of antipsychotic drugs. It also has anxiolytic and antidepressant effects, as demonstrated by its ability to reduce anxiety-like behavior and increase social interaction in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFB-TMPP is its high selectivity for specific receptors in the brain. This makes it a valuable tool for studying the role of these receptors in various neurological disorders. However, one of the limitations of TFB-TMPP is its relatively low potency compared to other antipsychotic drugs. This may limit its usefulness in certain applications, such as in the treatment of severe psychotic symptoms.

Future Directions

There are several future directions for research on TFB-TMPP. One area of interest is its potential use in combination with other drugs for the treatment of schizophrenia and other neurological disorders. Another area of interest is its potential use in the treatment of drug addiction, as it has been shown to reduce cocaine-seeking behavior in animal models. Additionally, further studies are needed to elucidate the exact mechanism of action of TFB-TMPP and to optimize its pharmacological properties for therapeutic use.
Conclusion:
In conclusion, TFB-TMPP is a novel compound with potential therapeutic applications in several areas of scientific research. Its high selectivity for specific receptors in the brain makes it a valuable tool for studying the role of these receptors in various neurological disorders. While there are some limitations to its use, further research is needed to fully explore its potential as a therapeutic agent.

Scientific Research Applications

TFB-TMPP has been studied for its potential applications in several areas of scientific research, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have affinity for several receptors in the brain, including the dopamine D2 receptor, the serotonin 5-HT1A receptor, and the sigma-1 receptor. This makes it a promising candidate for the treatment of several neurological disorders, including schizophrenia, depression, and anxiety.